1-(2-Bromophenoxy)-3-(2,6-dimethylmorpholino)propan-2-ol hydrochloride

• IUPAC Name: 1-(2-bromophenoxy)-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol;hydrochloride
• InChI: InChI=1S/C15H22BrNO3.ClH/c1-11-7-17(8-12(2)20-11)9-13(18)10-19-15-6-4-3-5-14(15)16;/h3-6,11-13,18H,7-10H2,1-2H3;1H
• InChI Key: PHECUQNUVHULAL-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC(COC2=CC=CC=C2Br)O.Cl
• Molecular Formula: C15H23BrClNO3
• Molecular Weight: 380.70 g/mol

Description

1-(2-Bromophenoxy)-3-(2,6-dimethylmorpholino)propan-2-ol hydrochloride, also known as ICI 118,551, is a selective β2-adrenergic receptor antagonist. It is widely used in scientific research to study the effects of β2-adrenergic receptor signaling on various physiological processes.

Scientific Research Applications

Drug Metabolism and Design

Research focusing on drug metabolism and design, particularly involving compounds related to "1-(2-Bromophenoxy)-3-(2,6-dimethylmorpholino)propan-2-ol hydrochloride," has led to the development of novel α₁-adrenoceptor antagonists. These compounds, designed to improve upon the pharmacokinetic profiles of existing drugs, have shown significant blocking and antihypertensive activities. Notably, modifications to the molecular structure to block hydroxylation and extend duration of action have been a focal point, resulting in compounds with enhanced biological efficacy (Baomin Xi et al., 2011).

Synthesis and Characterization

In the realm of chemical synthesis, efforts have been directed towards creating novel compounds with potential pharmacological applications. For instance, the synthesis and structural characterization of related compounds have been achieved, shedding light on their molecular configurations and laying the groundwork for further biological evaluation (A. Hu et al., 2006).

Antioxidant Properties

Investigations into the antioxidant properties of bromophenol derivatives have revealed significant potential in mitigating oxidative stress. These studies have compared the efficacy of synthesized bromophenols against standard antioxidants, indicating the promise of such compounds in therapeutic applications (H. T. Balaydın et al., 2010).

Conformational Analyses

Conformational analyses of derivatives through crystallography have provided insights into the molecular dynamics and structural stability of these compounds. Understanding the spatial arrangement of molecules helps in predicting their reactivity and interaction with biological targets (W. Nitek et al., 2020).

Asymmetric Synthesis

The field of asymmetric synthesis has also benefited from studies on compounds similar to "1-(2-Bromophenoxy)-3-(2,6-dimethylmorpholino)propan-2-ol hydrochloride." The creation of enantiopure compounds and the determination of their crystal structures play a crucial role in the development of more effective and selective pharmaceutical agents (Xu Qiu-yan, 2013).